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Compound of Interest

Compound Name: 1-(Methanesulfonyl)pentane

Cat. No.: B15489825 Get Quote

Technical Dossier: 1-(Methanesulfonyl)pentane
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the fundamental molecular properties

of 1-(Methanesulfonyl)pentane, a compound of interest in various chemical and

pharmaceutical research domains.

Core Molecular Data
The fundamental chemical attributes of 1-(Methanesulfonyl)pentane are summarized below.

These values are critical for a range of applications, including stoichiometric calculations in

synthesis, analytical characterization, and computational modeling.

Property Value

Molecular Formula C6H14O2S

Molecular Weight 150.24 g/mol [1]

CAS Number 6178-53-6[1][2]

Methodology for Molecular Weight Determination
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The molecular weight of a chemical compound is a cornerstone of its identity and is determined

by the sum of the atomic weights of its constituent atoms. The process for calculating the

molecular weight of 1-(Methanesulfonyl)pentane is outlined below.

Experimental Protocol: Calculation of Molecular Weight

Determination of the Molecular Formula: The first step is the accurate determination of the

molecular formula through elemental analysis and mass spectrometry. For 1-
(Methanesulfonyl)pentane, the established formula is C6H14O2S.[1]

Identification of Constituent Atoms: The molecular formula reveals the presence of Carbon

(C), Hydrogen (H), Oxygen (O), and Sulfur (S) atoms.

Summation of Atomic Weights: The molecular weight is calculated by multiplying the number

of atoms of each element by its standard atomic weight and summing the results. The

standard atomic weights used are:

Carbon (C): ~12.011 amu

Hydrogen (H): ~1.008 amu

Oxygen (O): ~15.999 amu

Sulfur (S): ~32.06 amu

The calculation is as follows: (6 × 12.011) + (14 × 1.008) + (2 × 15.999) + (1 × 32.06) =

150.24 g/mol

Visualization of Molecular Composition
To conceptually illustrate the elemental composition and its contribution to the overall molecular

weight, the following diagram is provided.
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Conceptual Breakdown of 1-(Methanesulfonyl)pentane's Molecular Weight

Constituent Elements

1-(Methanesulfonyl)pentane

C6H14O2S

Molecular Weight: 150.24 g/mol

Carbon (C)

6 atoms

Hydrogen (H)

14 atoms

Oxygen (O)

2 atoms

Sulfur (S)

1 atom

Click to download full resolution via product page

Elemental composition of 1-(Methanesulfonyl)pentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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